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Compound Name: Fenbutatin oxide-d30

Cat. No.: B12426267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: These application notes and protocols are based on the available data for

Fenbutatin oxide. Specific data for the deuterated isotopologue, Fenbutatin oxide-d30, is not

readily available. It is presumed that the physicochemical and toxicological properties of

Fenbutatin oxide-d30 are comparable to its non-deuterated counterpart. Researchers should

exercise due caution and validate these protocols for their specific applications.

Introduction
Fenbutatin oxide is a non-systemic acaricide with contact and stomach action, used to control a

wide range of phytophagous mites.[1][2][3] Its deuterated form, Fenbutatin oxide-d30, serves

as an internal standard in analytical methods for the quantification of Fenbutatin oxide residues

in various matrices. This document provides detailed protocols for the preparation, handling,

and storage of Fenbutatin oxide-d30 solutions in a laboratory setting.

Safety and Handling Precautions
Fenbutatin oxide is a hazardous substance that requires strict safety protocols.

Potential Hazards:

Eye Irritation: Severe eye irritant.[4][5]

Skin Irritation: May cause skin irritation.[4][5][6]
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Inhalation Toxicity: Toxic if inhaled, may cause irritation to the mucous membranes and

respiratory tract.[4][6]

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.[6]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or a face shield are mandatory.[4][5][6]

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).[4][6]

Body Protection: A lab coat or impervious protective clothing should be worn.[4][6]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a respirator is required.[4][6]

First Aid Measures:

After Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.[6]

After Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water. If irritation persists, seek medical advice.[6]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.[6]

After Ingestion: Rinse mouth and seek immediate medical attention. Do not induce vomiting.

[6]

Quantitative Data Summary
The following table summarizes the key quantitative data for Fenbutatin oxide. This data should

be used as a reference for Fenbutatin oxide-d30, assuming similar properties.
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Parameter Value Reference

Molecular Weight 1052.68 g/mol [7]

Melting Point 138-139 °C [3]

Solubility in Water 0.0127 mg/L at 20 °C [3]

Solubility in Acetone 6 g/L at 23 °C [3]

Solubility in Benzene 140 g/L at 23 °C [3]

Solubility in Dichloromethane 380 g/L at 23 °C [3]

Storage Temperature (Powder) -20°C [7]

Storage Temperature (In

Solvent)
-80°C [7]

Experimental Protocols
Preparation of a Stock Solution (e.g., 1 mg/mL in
Acetonitrile)
This protocol describes the preparation of a 1 mg/mL stock solution of Fenbutatin oxide-d30
in acetonitrile, a common solvent used in analytical chromatography.

Materials:

Fenbutatin oxide-d30 (solid)

Acetonitrile (HPLC grade or higher)

Analytical balance

Volumetric flask (e.g., 10 mL, Class A)

Micro-spatula

Pipettes
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Vortex mixer

Ultrasonic bath

Protocol:

Weighing: Accurately weigh approximately 10 mg of Fenbutatin oxide-d30 using an

analytical balance.

Transfer: Carefully transfer the weighed solid into a 10 mL volumetric flask using a micro-

spatula.

Dissolution: Add a small amount of acetonitrile (approximately 5 mL) to the volumetric flask.

Mixing: Gently swirl the flask to wet the solid. Use a vortex mixer for a few seconds to aid

dissolution.

Sonication: Place the flask in an ultrasonic bath for 5-10 minutes to ensure complete

dissolution.

Volume Adjustment: Allow the solution to return to room temperature. Then, carefully add

acetonitrile to the flask until the bottom of the meniscus is aligned with the calibration mark.

Homogenization: Cap the flask and invert it 15-20 times to ensure a homogeneous solution.

Storage: Transfer the stock solution to a labeled, amber glass vial and store at -80°C for

long-term stability.[7]

Analytical Protocol: Quantification by HPLC-MS/MS
This protocol provides a general workflow for the analysis of Fenbutatin oxide using

Fenbutatin oxide-d30 as an internal standard. This method is adapted from established

procedures for Fenbutatin oxide analysis.[8][9]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system
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Tandem Mass Spectrometer (MS/MS)

C18 reverse-phase column

Typical HPLC-MS/MS Parameters:

Mobile Phase: A gradient of methanol and 0.1% formic acid in water is commonly used.[8]

Flow Rate: 0.25 mL/min.[8]

Injection Volume: 10 µL.[8]

Ionization Mode: Positive Electrospray Ionization (ESI) or Atmospheric Pressure Chemical

Ionization (APCI).[9]

Sample Preparation (Example for Food Matrix):

Extraction: Homogenize the sample and extract with acetonitrile containing 1% formic acid.

[8]

Internal Standard Spiking: Spike the extract with a known concentration of Fenbutatin
oxide-d30 solution.

Purification: Perform a dispersive solid-phase extraction (dSPE) cleanup using primary

secondary amine (PSA) to remove matrix interferences.[8]

Analysis: Inject the final extract into the HPLC-MS/MS system.

Visualizations
Experimental Workflow: Stock Solution Preparation
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Workflow for Fenbutatin Oxide-d30 Stock Solution Preparation

Weigh Fenbutatin oxide-d30

Transfer to Volumetric Flask

Add Acetonitrile

Vortex & Sonicate

Adjust to Final Volume

Homogenize Solution

Store at -80°C
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Key Safety and Handling Relationships for Fenbutatin Oxide-d30

Hazards

Personal Protective Equipment First Aid
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requires

Toxic if Inhaled

Fume Hood

mitigates

Move to Fresh Air

requires
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Fenbutatin Oxide-d30
Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12426267#fenbutatin-oxide-d30-solution-preparation-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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